N-Boc-(tosyl)methylamine
Overview
Description
“N-Boc-(tosyl)methylamine” is a useful research chemical . It is also known by other names such as “(Toluene-4-sulfonylmethyl)carbamic acid, tert-butyl ester”, “N-Boc-(p-tosyl)methanamine”, and "tert-Butyl tosylmethylcarbamate" .
Synthesis Analysis
The synthesis of secondary amides from ketones via the Beckmann rearrangement uses “N-Boc-(tosyl)methylamine” as the aminating agent .
Molecular Structure Analysis
The molecular formula of “N-Boc-(tosyl)methylamine” is C13H19NO4S . Its molecular weight is 285.36 .
Chemical Reactions Analysis
“N-Boc-(tosyl)methylamine” is involved in various chemical reactions. For instance, it is used in the N-Boc deprotection of amines, a common reaction in pharmaceutical research and development . It also participates in the formation of Boc-protected amines and amino acids .
Physical And Chemical Properties Analysis
“N-Boc-(tosyl)methylamine” is a solid substance . Its melting point is between 115-119 °C .
Scientific Research Applications
Organic Building Blocks
“N-Boc-(tosyl)methylamine” is used as an organic building block in chemical synthesis . It has an empirical formula of C13H19NO4S and a molecular weight of 285.36 .
Dual Protection of Amino Functions
This compound plays a pivotal role in the dual protection of amino functions, particularly in the synthesis of multifunctional targets . When there is a need to protect an amino function in a synthetic project, its conversion to tert-butyl carbamate (Boc-derivative) is generally the first option .
Peptide Synthesis
“N-Boc-(tosyl)methylamine” was introduced in the late fifties and was rapidly applied in the field of peptide synthesis . Boc-protection was used nearly from the outset of solid phase peptide synthesis for temporary protection of the α-amino group .
Nitro Compound Research
“N-Boc-(tosyl)methylamine” is a nitro compound and is used in research related to nitro compounds .
Environmental & Cannabis Testing
This compound is also used in environmental and cannabis testing . However, the specific details of its application in this field are not readily available.
Forensics Testing
“N-Boc-(tosyl)methylamine” is used in forensics testing . The specifics of its use in this field are not readily available.
Mechanism of Action
Target of Action
N-Boc-(tosyl)methylamine is primarily used as a protective group for amines in organic synthesis . The primary targets of N-Boc-(tosyl)methylamine are the amine groups present in various organic compounds . The role of N-Boc-(tosyl)methylamine is to protect these amine groups during chemical reactions, preventing them from reacting with other substances .
Mode of Action
The interaction of N-Boc-(tosyl)methylamine with its targets involves the formation of Boc-protected amines and amino acids . This is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . The Boc group in N-Boc-(tosyl)methylamine is stable towards most nucleophiles and bases .
Biochemical Pathways
The biochemical pathways affected by N-Boc-(tosyl)methylamine primarily involve the synthesis of organic compounds. The use of N-Boc-(tosyl)methylamine allows for the selective protection of amine groups, enabling controlled reactions in the synthesis of complex organic molecules . The downstream effects include the successful synthesis of the desired compounds with the amine groups protected .
Result of Action
The molecular and cellular effects of N-Boc-(tosyl)methylamine’s action are seen in the successful protection of amine groups during chemical reactions . This protection allows for the selective reaction of other functional groups in the molecule, leading to the successful synthesis of complex organic compounds .
Action Environment
The action, efficacy, and stability of N-Boc-(tosyl)methylamine can be influenced by various environmental factors. For instance, the pH of the reaction environment can affect the stability of the Boc group . Furthermore, the presence of certain bases or nucleophiles can influence the efficacy of N-Boc-(tosyl)methylamine in protecting amine groups . Therefore, careful control of the reaction conditions is crucial for the effective use of N-Boc-(tosyl)methylamine in organic synthesis .
Safety and Hazards
“N-Boc-(tosyl)methylamine” is classified under Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . It is harmful if swallowed, causes skin irritation and serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, not eating, drinking or smoking when using this product, and washing hands and other exposed areas thoroughly after handling .
Future Directions
properties
IUPAC Name |
tert-butyl N-[(4-methylphenyl)sulfonylmethyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO4S/c1-10-5-7-11(8-6-10)19(16,17)9-14-12(15)18-13(2,3)4/h5-8H,9H2,1-4H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJECUHBEAHRZPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CNC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70436170 |
Source
|
| Record name | N-Boc-(tosyl)methylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70436170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Boc-(tosyl)methylamine | |
CAS RN |
433335-00-3 |
Source
|
| Record name | N-Boc-(tosyl)methylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70436170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-Boc-(tosyl)methylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R,7AS)-3-phenyltetrahydropyrrolo[2,1-b]oxazol-5(6H)-one](/img/structure/B1624170.png)
![Tert-butyl 4-[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-YL]tetrahydro-1(2H)-pyridinecarboxylate](/img/structure/B1624177.png)
